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Compound of Interest

Compound Name: Neuropeptide Y (3-36), human

Cat. No.: B13386671 Get Quote

For Researchers, Scientists, and Drug Development Professionals

These application notes provide detailed protocols for the proper dissolution and storage of

Neuropeptide Y (3-36) human peptide, a crucial step for ensuring its stability, activity, and the

reproducibility of experimental results.

Introduction
Neuropeptide Y (NPY) is a 36-amino acid peptide neurotransmitter widely expressed in the

central and peripheral nervous systems. The fragment Neuropeptide Y (3-36) is a C-terminal

fragment of NPY, produced by the cleavage of NPY by dipeptidyl peptidase 4 (DPP-4).[1] It is a

selective agonist for the Neuropeptide Y receptor Y2 (Y2R), a G-protein coupled receptor

involved in various physiological processes, including the regulation of appetite, blood

pressure, and neurotransmitter release.[1][2] Proper handling and storage of this peptide are

critical for its use in in vitro and in vivo studies.

Quantitative Data Summary
The following tables summarize key quantitative data for Neuropeptide Y (3-36) human

peptide.

Table 1: Solubility Data
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Solvent Concentration Notes

Sterile Water ~1 mg/mL
Recommended for aqueous

solutions.[3]

DMSO 100 mg/mL (24.93 mM)

May require sonication to fully

dissolve. Use newly opened,

anhydrous DMSO.[2]

Table 2: Storage Conditions

Form
Storage
Temperature

Duration Notes

Lyophilized Powder -20°C 1 year
Store sealed and

away from moisture.

-80°C 2 years
Store sealed and

away from moisture.

Stock Solution in

DMSO
-20°C 1 month

Store in tightly sealed

aliquots.

-80°C 6 months
Store in tightly sealed

aliquots.

Aqueous Stock

Solution
+4°C Up to 5 days For short-term use.

-20°C Up to 1 month
Aliquot to avoid

freeze-thaw cycles.

-80°C Up to 6 months
Aliquot to avoid

freeze-thaw cycles.

Experimental Protocols
Protocol 1: Reconstitution of Lyophilized Neuropeptide
Y (3-36) in Sterile Water
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This protocol is recommended for preparing aqueous stock solutions for use in cell culture and

other biological assays.

Materials:

Vial of lyophilized Neuropeptide Y (3-36) human peptide

High-purity sterile water (e.g., Milli-Q or WFI grade)

Sterile, low-protein-binding polypropylene microcentrifuge tubes

Calibrated micropipettes and sterile tips

Procedure:

Equilibrate: Allow the vial of lyophilized peptide to warm to room temperature before opening

to prevent condensation.

Centrifuge: Briefly centrifuge the vial to ensure all the powder is at the bottom.

Solvent Addition: Using a calibrated pipette, add the required volume of sterile water to the

vial to achieve the desired stock concentration (e.g., 1 mg/mL).

Dissolution: Gently vortex or pipette the solution up and down to ensure the peptide is fully

dissolved. A clear solution should be obtained.

Aliquoting: Aliquot the stock solution into sterile, single-use, low-protein-binding

microcentrifuge tubes. This is critical to avoid repeated freeze-thaw cycles which can

degrade the peptide.

Storage: Store the aliquots at -20°C for short-term storage (up to 1 month) or -80°C for long-

term storage (up to 6 months).

Protocol 2: Reconstitution of Lyophilized Neuropeptide
Y (3-36) in DMSO
This protocol is suitable for creating a highly concentrated stock solution.
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Materials:

Vial of lyophilized Neuropeptide Y (3-36) human peptide

Anhydrous, high-purity DMSO (use a newly opened bottle)

Sterile polypropylene microcentrifuge tubes

Calibrated micropipettes and sterile tips

Ultrasonic water bath

Procedure:

Equilibrate and Centrifuge: As described in Protocol 1.

Solvent Addition: Add the calculated volume of DMSO to the vial to achieve the desired high

concentration (e.g., 100 mg/mL).

Dissolution: Gently vortex the tube. If the peptide does not fully dissolve, sonicate the tube in

an ultrasonic water bath for short intervals until the solution is clear.

Aliquoting and Storage: Aliquot and store as described in Protocol 1. Store at -20°C for up to

1 month or -80°C for up to 6 months.

Important Note for Cell Culture: When using a DMSO stock solution for cell culture

experiments, ensure the final concentration of DMSO in the culture medium is non-toxic to the

cells (typically ≤0.5%, with some primary cells requiring ≤0.1%).

Signaling Pathway and Experimental Workflow
Neuropeptide Y (3-36) Signaling Pathway through the Y2
Receptor
Neuropeptide Y (3-36) is a selective agonist for the Y2 receptor, which is a G-protein coupled

receptor (GPCR) that couples to the inhibitory G-protein, Gi. Activation of the Y2 receptor by

NPY (3-36) leads to the inhibition of adenylyl cyclase, resulting in a decrease in intracellular
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cyclic AMP (cAMP) levels. This, in turn, affects the activity of protein kinase A (PKA) and

downstream signaling cascades.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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36) Human Peptide]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b13386671#how-to-dissolve-and-store-neuropeptide-
y-3-36-human-peptide]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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